Cas no 1804246-92-1 (5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1804246-92-1
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4979216
• Update Time: 2025-06-29

5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c11-7-2-1-6(3-8(14)5-12)9(4-7)10(13)15/h1-2,4H,3,5H2
• InChI Key： LTRVDXCLTWVIPP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)Cl)C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1

Additional information on 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride

Introduction to 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804246-92-1) and Its Emerging Applications in Chemical Biology

5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride, identified by the chemical identifier CAS No. 1804246-92-1, is a versatile intermediate in organic synthesis that has garnered significant attention in the field of chemical biology due to its unique structural features and reactivity. This compound, featuring a benzoyl chloride moiety linked to a brominated aromatic ring and an alkenyl side chain with chloro and oxo functionalities, serves as a valuable building block for the development of novel pharmaceuticals, agrochemicals, and materials.

The benzoyl chloride component of 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride is particularly noteworthy for its ability to participate in nucleophilic acyl substitution reactions, facilitating the formation of amides, esters, and other derivatives. This reactivity makes it an indispensable tool in medicinal chemistry for constructing complex molecular architectures. Additionally, the presence of both bromine and chlorine substituents on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. For instance, researchers have leveraged its reactive chloro group to develop novel strategies for introducing benzoyl-derived functionalities into biomolecules, including peptides and proteins. This approach has been instrumental in generating probes for biochemical assays and modulators of enzyme activity.

The alkenyl side chain in 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride introduces an additional layer of complexity, enabling post-functionalization through various polymerization techniques. This has opened up avenues for the creation of advanced materials with tailored properties, such as biodegradable polymers and drug delivery systems. The oxo group further contributes to the compound's versatility by allowing for oxidation or reduction reactions, which can be exploited to fine-tune molecular properties.

In the realm of pharmaceutical research, 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride has been employed in the synthesis of small-molecule inhibitors targeting critical biological pathways. For example, studies have demonstrated its utility in generating compounds that interact with kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The bromine atom on the aromatic ring has been particularly useful for structure-activity relationship (SAR) studies, allowing researchers to systematically modify binding affinities and selectivity.

The integration of computational chemistry has also played a pivotal role in optimizing the use of 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride. Molecular modeling techniques have enabled the prediction of reaction outcomes and the identification of optimal conditions for synthesis. This has not only accelerated the development process but also minimized experimental trials, thereby reducing costs and environmental impact.

Moreover, the compound's compatibility with green chemistry principles has made it an attractive choice for sustainable synthetic routes. For instance, solvent-free reactions and catalytic methods have been explored to enhance efficiency while reducing waste generation. These innovations align with global efforts to promote environmentally responsible chemical synthesis.

The role of 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride in material science is equally compelling. Its incorporation into polymer matrices has led to materials with enhanced thermal stability and mechanical strength. Additionally, its ability to undergo functionalization has been exploited in designing smart materials that respond to external stimuli such as light or pH changes. Such developments hold promise for applications in robotics, sensors, and wearable technology.

In conclusion, 5-Bromo-2-(3-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804246-92-1) represents a cornerstone in modern synthetic chemistry. Its multifaceted reactivity and adaptability make it indispensable across diverse disciplines, from pharmaceuticals to advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation.